Cas no 1235649-23-6 (2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine)

2-4-(Pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine is a heterocyclic compound featuring a pyrazine core linked to a thiazole moiety substituted with a pyrrolidine-1-carbonyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both nitrogen and sulfur heteroatoms enhances its binding affinity to biological targets, particularly in the development of kinase inhibitors and other therapeutic agents. Its modular design allows for further functionalization, enabling precise tuning of pharmacological activity. The compound’s stability and synthetic accessibility further contribute to its utility in high-throughput screening and structure-activity relationship studies.
2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine structure
1235649-23-6 structure
Product Name:2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine
CAS No:1235649-23-6
MF:C12H12N4OS
MW:260.314880371094
CID:6517793
PubChem ID:49713623
Update Time:2025-08-04

2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine
    • (2-pyrazin-2-yl-1,3-thiazol-4-yl)-pyrrolidin-1-ylmethanone
    • (2-(pyrazin-2-yl)thiazol-4-yl)(pyrrolidin-1-yl)methanone
    • F5828-0197
    • VU0521803-1
    • AKOS024520017
    • 1235649-23-6
    • 2-[4-(PYRROLIDINE-1-CARBONYL)-1,3-THIAZOL-2-YL]PYRAZINE
    • Inchi: 1S/C12H12N4OS/c17-12(16-5-1-2-6-16)10-8-18-11(15-10)9-7-13-3-4-14-9/h3-4,7-8H,1-2,5-6H2
    • InChI Key: FOZNUQJSNAABSW-UHFFFAOYSA-N
    • SMILES: S1C(C2C=NC=CN=2)=NC(=C1)C(N1CCCC1)=O

Computed Properties

  • Exact Mass: 260.07318219g/mol
  • Monoisotopic Mass: 260.07318219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 87.2Ų

2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine Pricemore >>

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Additional information on 2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine

Comprehensive Overview of 2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine (CAS No. 1235649-23-6)

The compound 2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine (CAS No. 1235649-23-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a pyrrolidine moiety and a thiazole ring, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a small molecule inhibitor or modulator in therapeutic development.

In recent years, the demand for novel heterocyclic compounds like 2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine has surged due to their versatility in drug design. The thiazole ring, a common pharmacophore, is known for its presence in FDA-approved drugs, making this compound a promising candidate for further investigation. Its CAS No. 1235649-23-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The synthesis of 2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine involves multi-step organic reactions, often leveraging amide coupling and cyclization techniques. These methods are widely discussed in academic circles, with many researchers seeking optimized protocols to improve yield and purity. The compound's molecular weight and solubility properties are also key factors in its applicability, particularly in high-throughput screening assays.

From a commercial perspective, 2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine is often sourced by pharmaceutical companies and research institutions focusing on kinase inhibitors or GPCR-targeted therapies. Its potential to interact with enzymatic active sites makes it a valuable tool in structure-activity relationship (SAR) studies. Additionally, the rise of AI-driven drug discovery has further highlighted the importance of such compounds, as they are frequently used in virtual screening and molecular docking simulations.

Environmental and safety considerations are also paramount when working with 2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine. While it is not classified as hazardous, proper handling and storage are essential to maintain its stability. Researchers often inquire about its MSDS (Material Safety Data Sheet) and storage conditions, which are readily available from reputable suppliers.

In conclusion, 2-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-ylpyrazine (CAS No. 1235649-23-6) represents a fascinating area of study in modern chemistry. Its structural complexity and potential therapeutic applications make it a compound of interest for both academic and industrial research. As the scientific community continues to explore its properties, this molecule is likely to play a pivotal role in the development of next-generation pharmaceuticals.

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